Cas no 203115-63-3 (NSC 617145)

• Product Name: NSC 617145
• CAS No: 203115-63-3
• Molecular Formula: C₁₃H₁₀Cl₄N₂O₄
• Molecular Weight: 400.041499614716
• MDL: MFCD28100812
• CID: 2089645
• PubChem ID: 357621

NSC 617145 Properties

Names and Identifiers

• NSC 617145
• (2,3-Propandiyl-bis(2,3-dichloro)maleimide
• NSC-617145
• SID 487795
• NSC617145
• C13H10Cl4N2O4
• SYN5147
• AOB2715
• NCI60_005124
• 1,1'-(2,2-Dimethyl-1,3-propanediyl)bis[3,4-dichloro-1H-pyrrole-2,5-dione
• 3,4-Dichloro-1-[3-(3,4-dichloro-2,5-dioxopyrrol-1-yl)-2,2-dimethylpropyl]pyrrole-2,5-dione
• 1,1′-(2,2-Dimethyl-1,3-propanediyl)bis[3,4-dichloro-1H-Pyrrole-2,5-dione
• NSC617145(WRN inhibitor)
• AKOS025147351
• MFCD28100812
• SCHEMBL23070212
• EX-A5305
• NSC617145(WRN inhibitor)?
• HY-110185
• 1,1'-(2,2-Dimethylpropane-1,3-diyl)bis(3,4-dichloro-1H-pyrrole-2,5-dione)
• 1,1 inverted exclamation mark -(2,2-Dimethylpropane-1,3-diyl)bis(3,4-dichloro-1H-pyrrole-2,5-dione)
• DA-77841
• NCGC00402281-06
• AC-36767
• F87869
• 203115-63-3
• CS-0033049
• CHEMBL1968672
• GLXC-04026
• SY309948
• 1,1'-(2,2-dimethyl-1,3-propanediyl)bis[3,4-dichloro-1H-Pyrrole-2,5-dione,
• AS-16510

• MDL： MFCD28100812
• InChIKey： PCOXPBOKDABARQ-UHFFFAOYSA-N
• Inchi： 1S/C13H10Cl4N2O4/c1-13(2,3-18-9(20)5(14)6(15)10(18)21)4-19-11(22)7(16)8(17)12(19)23/h3-4H2,1-2H3
• SMILES： ClC1=C(C(N(C1=O)CC(C)(C)CN1C(C(=C(C1=O)Cl)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 399.936517g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 397.939468g/mol
• Heavy Atom Count: 23
• Complexity: 605
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 74.8

Experimental Properties

• Solubility: Insuluble (6.4E-3 g/L) (25 ºC),
• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds